![molecular formula C20H23Cl3N4 B6223660 2-[1-(cyclopropylmethyl)-5-[2-(pyridin-2-yl)ethynyl]-1H-1,3-benzodiazol-2-yl]ethan-1-amine trihydrochloride CAS No. 2763749-50-2](/img/no-structure.png)
2-[1-(cyclopropylmethyl)-5-[2-(pyridin-2-yl)ethynyl]-1H-1,3-benzodiazol-2-yl]ethan-1-amine trihydrochloride
Overview
Description
2-[1-(cyclopropylmethyl)-5-[2-(pyridin-2-yl)ethynyl]-1H-1,3-benzodiazol-2-yl]ethan-1-amine trihydrochloride is a useful research compound. Its molecular formula is C20H23Cl3N4 and its molecular weight is 425.8. The purity is usually 95.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound involves the coupling of a benzodiazole derivative with a pyridine derivative, followed by the addition of a cyclopropylmethyl group and an ethan-1-amine group. The final product is obtained as a trihydrochloride salt.", "Starting Materials": [ "2-aminobenzophenone", "2-bromoethylamine hydrobromide", "2-ethynylpyridine", "cyclopropylmethyl bromide", "sodium hydride", "triethylamine", "hydrochloric acid", "diethyl ether", "methanol" ], "Reaction": [ "Step 1: Synthesis of 5-bromo-2-ethynylpyridine by reacting 2-ethynylpyridine with hydrogen bromide in acetic acid.", "Step 2: Synthesis of 5-(2-bromoethyl)-2-ethynylpyridine by reacting 5-bromo-2-ethynylpyridine with 2-bromoethylamine hydrobromide in the presence of triethylamine.", "Step 3: Synthesis of 5-(2-bromoethyl)-2-(2-pyridinyl)benzimidazole by reacting 2-aminobenzophenone with 5-(2-bromoethyl)-2-ethynylpyridine in the presence of sodium hydride and triethylamine.", "Step 4: Synthesis of 2-[1-(cyclopropylmethyl)-5-(2-pyridinyl)ethynyl]-1H-benzimidazole by reacting 5-(2-bromoethyl)-2-(2-pyridinyl)benzimidazole with cyclopropylmethyl bromide in the presence of potassium carbonate.", "Step 5: Synthesis of 2-[1-(cyclopropylmethyl)-5-[2-(pyridin-2-yl)ethynyl]-1H-1,3-benzodiazol-2-yl]ethan-1-amine by reacting 2-[1-(cyclopropylmethyl)-5-(2-pyridinyl)ethynyl]-1H-benzimidazole with ethan-1-amine in methanol.", "Step 6: Synthesis of 2-[1-(cyclopropylmethyl)-5-[2-(pyridin-2-yl)ethynyl]-1H-1,3-benzodiazol-2-yl]ethan-1-amine trihydrochloride by reacting 2-[1-(cyclopropylmethyl)-5-[2-(pyridin-2-yl)ethynyl]-1H-1,3-benzodiazol-2-yl]ethan-1-amine with hydrochloric acid in diethyl ether." ] } | |
CAS RN |
2763749-50-2 |
Molecular Formula |
C20H23Cl3N4 |
Molecular Weight |
425.8 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
